3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

• CAS: 346631-09-2
• Molecular Formula: C4H8N4O2S
• Molecular Weight: 176.19
• SMILES: CCS(=O)(=O)C1=NC(=NN1)N
• InChI: InChI=1S/C4H8N4O2S/c1-2-11(9,10)4-6-3(5)7-8-4/h2H2,1H3,(H3,5,6,7,8)
• InChIKey: XEQIFQYCESPDQI-UHFFFAOYSA-N
• Solubility: not available

Medicinal chemistry requires precise triazole scaffolds; generic building blocks often fail SAR due to altered lipophilicity or H-bonding. This 3-ethylsulfonyl-5-amino-1,2,4-triazole offers: - XLogP3 = -0.4 (methylsulfonyl analog: -0.8) for balanced CNS/metabolic stability - TPSA 110 Ų and 2 rotatable bonds for tunable solubility - 95% min purity, monoisotopic mass 176.03679668 Da for LC-MS method development Supplied for antiviral lead optimization and sulfonyl triazole library synthesis.

Core Properties and Procurement Specifications

3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine (also known as 5-ethylsulfonyl-1H-1,2,4-triazol-3-amine) is a 1,2,4-triazole derivative characterized by a primary amine group at the 5-position and an ethylsulfonyl substituent at the 3-position [1]. It belongs to the class of 1-sulfonyl-3-amino-1H-1,2,4-triazoles, which are recognized as privileged scaffolds in medicinal chemistry for their potential antiviral and enzyme inhibitory activities [2]. The compound's molecular weight is 176.20 g/mol with a molecular formula of C4H8N4O2S [1]. It is typically supplied for research and development purposes with a minimum purity specification of 95% and requires long-term storage in a cool, dry place .

11-Sulfonyl-3-amino-1H-1,2,4-triazole scaffold for antiviral research

2Ethylsulfonyl substitution pattern supports lead optimization studies

3Supplied with minimum purity specification; cool, dry place storage recommended

• [1] PubChem. (2025). Compound Summary: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 3602166. National Center for Biotechnology Information. View Source
• [2] Kazakova, E., Lane, T. R., Jones, T., et al. (2023). 1-Sulfonyl-3-amino-1H-1,2,4-triazoles as Yellow Fever Virus Inhibitors: Synthesis and Structure–Activity Relationship. ACS Omega, 8(45), 42951-42965. View Source

Why Generic Substitution is Scientifically Unjustified

The 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine scaffold is not a generic triazole building block. Its specific substitution pattern—an ethylsulfonyl group at the 3-position and a primary amine at the 5-position—imparts distinct physicochemical and biological properties that are not shared by its closest analogs, such as the methylsulfonyl or unsubstituted triazole counterparts. Substituting this compound with a different alkylsulfonyl chain or a non-sulfonated triazole can significantly alter molecular properties like lipophilicity (XLogP3), hydrogen bonding capacity, and metabolic stability, leading to divergent outcomes in medicinal chemistry campaigns, chemical synthesis, or biological assays [1]. The following quantitative evidence demonstrates that even subtle structural changes within this class translate to measurable differences that can impact experimental reproducibility and downstream application success.

Methylsulfonyl analog may alter lipophilicity

Different XLogP3 and computed properties can shift ADME predictions; simple alkyl chain replacement is not a direct substitute.

Parent triazole lacks sulfonyl group advantages

Unsubstituted 1H-1,2,4-triazol-5-amine has significantly lower TPSA and fewer hydrogen bond acceptors, altering solubility and target interaction.

Property differences impact reproducibility

Even minor structural changes (ethyl vs. methyl) lead to measurable divergence in lipophilicity, rotatable bonds, and mass, affecting assay and synthetic outcomes.

• [1] PubChem. (2025). Computed Properties for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 3602166) and 3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 4666716). National Center for Biotechnology Information. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Modulation vs. Methylsulfonyl Analog

The ethylsulfonyl derivative exhibits a higher calculated lipophilicity (XLogP3 = -0.4) compared to the methylsulfonyl analog (XLogP3 = -0.8), as computed by PubChem's XLogP3 algorithm [1]. This difference of 0.4 log units indicates that the ethylsulfonyl compound is approximately 2.5 times more lipophilic, which can influence membrane permeability and metabolic stability in biological systems [1].

Lipophilicity modulation

Reported

XLogP3 = -0.4 vs -0.8 (methylsulfonyl analog)

Supports lipophilicity-driven selection in lead optimization

Approx. 2.5-fold higher lipophilicity; computational model context

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	-0.4
Comparator Or Baseline	3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine: -0.8
Quantified Difference	0.4 log units (approx. 2.5-fold increase in lipophilicity)
Conditions	PubChem XLogP3 3.0 computational model, release 2019.06.18

Why This Matters

This quantifiable difference in lipophilicity provides a basis for selecting the ethylsulfonyl compound when enhanced membrane permeability or altered metabolic stability is desired in lead optimization programs, as compared to the more polar methylsulfonyl analog.

• [1] PubChem. (2025). Compound Summary: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 3602166; and 3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 4666716. National Center for Biotechnology Information. View Source

Polar Surface Area and Hydrogen Bonding vs. Parent Triazole

The introduction of the ethylsulfonyl group increases the topological polar surface area (TPSA) to 110 Ų compared to the parent 1H-1,2,4-triazol-5-amine (TPSA = 54.7 Ų) [1]. This represents a 101% increase in TPSA, which can significantly affect the compound's solubility profile and its ability to engage in hydrogen bonding with biological targets [1]. The target compound also possesses 5 hydrogen bond acceptors versus 2 for the parent amine [1].

Polar surface area increase

Class-level

TPSA = 110 Ų vs 54.7 Ų (parent triazole)

Differentiates solubility and hydrogen bonding behavior

101% increase; computational model context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	110 Ų
Comparator Or Baseline	1H-1,2,4-triazol-5-amine: 54.7 Ų
Quantified Difference	55.3 Ų (101% increase)
Conditions	PubChem Cactvs 3.4.6.11 computational model, release 2019.06.18

Why This Matters

The doubled TPSA value differentiates the ethylsulfonyl derivative from the unsubstituted parent amine, providing a rationale for its distinct solubility and hydrogen bonding behavior in chemical reactions and biological assays, which can impact both synthetic utility and pharmacokinetic profiles.

• [1] PubChem. (2025). Compound Summary: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 3602166; and 1H-1,2,4-triazol-5-amine, CID 75751. National Center for Biotechnology Information. View Source

Purity and Storage Stability vs. Methylsulfonyl Analog

Both the ethylsulfonyl (CAS 346631-09-2) and methylsulfonyl (CAS 88982-32-5) analogs are supplied with a minimum purity specification of 95% from common vendors . However, the ethylsulfonyl derivative's recommended storage condition is 'cool, dry place' , while some vendors for the methylsulfonyl analog specify 'sealed in dry, 2-8°C' . This suggests potential differences in thermal or hydrolytic stability that may be relevant for long-term storage in a laboratory setting, although direct comparative stability studies are not available.

Storage specification comparison

Data to verify

95% min. purity; cool, dry place vs 2–8°C (methyl analog)

May support reduced cold-chain dependency

Vendor data; direct comparative stability not available

Evidence Dimension	Purity and Storage Specifications
Target Compound Data	Min. Purity: 95%; Storage: cool, dry place
Comparator Or Baseline	3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine: Min. Purity: 95%; Storage: sealed in dry, 2-8°C
Quantified Difference	Different storage temperature recommendations
Conditions	Vendor technical datasheets (AKSci, ChemScene)

Why This Matters

The differing storage recommendations indicate that the ethylsulfonyl compound may be less sensitive to temperature fluctuations, offering logistical advantages in procurement and long-term inventory management for research laboratories with limited cold storage capacity.

Mass Spectrometry Differentiation for Analytical Methods

The target compound has a monoisotopic mass of 176.03679668 Da, compared to 162.02114768 Da for the methylsulfonyl analog, a difference of 14.015649 Da [1]. This precise mass difference corresponds to a single methylene (-CH2-) unit and is critical for unambiguous identification and quantification in LC-MS and GC-MS workflows, especially when analyzing complex mixtures or monitoring synthetic intermediates [1].

Mass spectrometry differentiation

Reported

176.037 Da vs 162.021 Da (methyl analog)

Enables unambiguous LC-MS/GC-MS identification

14.016 Da mass shift (one CH₂ unit); exact mass context

Evidence Dimension	Monoisotopic Mass
Target Compound Data	176.03679668 Da
Comparator Or Baseline	3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine: 162.02114768 Da
Quantified Difference	14.015649 Da (one -CH2- unit)
Conditions	PubChem computed exact mass, release 2021.05.07

Why This Matters

The distinct monoisotopic mass allows for confident analytical differentiation of the ethylsulfonyl compound from its methylsulfonyl analog, which is essential for quality control, reaction monitoring, and purity assessment in both academic and industrial settings.

• [1] PubChem. (2025). Compound Summary: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 3602166; and 3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 4666716. National Center for Biotechnology Information. View Source

Antiviral Potential from Sulfonyl Triazole SAR

A study on 1-sulfonyl-3-amino-1H-1,2,4-triazoles as yellow fever virus (YFV) inhibitors demonstrated that N-phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine analogs exhibit potent antiviral activity (EC50 values in the low micromolar range) and acceptable cytotoxicity profiles [1]. While the specific 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine was not directly tested, the class-level SAR indicates that the sulfonyl moiety and the 3-amino group are critical for antiviral activity [1]. The ethylsulfonyl substitution pattern may offer a unique balance of potency and physicochemical properties compared to other alkyl or aryl sulfonyl variants, though direct comparative data is not available.

Antiviral class-level SAR

Class-level inference

YFV replicon EC₅₀ range 0.5–5.0 µM (active analogs)

Supports antiviral screening context; compound not directly tested

Class-level evidence; specific ethylsulfonyl data unavailable

Evidence Dimension	Antiviral Activity (YFV inhibition)
Target Compound Data	Not directly tested; class-level EC50 range: 0.5–5.0 µM for active analogs
Comparator Or Baseline	1-sulfonyl-3-amino-1H-1,2,4-triazole analogs
Quantified Difference	Class-level activity range; specific ethylsulfonyl data unavailable
Conditions	YFV replicon assay in Huh-7 cells; 72-hour incubation

Why This Matters

This class-level evidence positions 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine as a viable candidate for antiviral lead optimization programs targeting flaviviruses, particularly where modulation of the sulfonyl group is a strategic design element to fine-tune potency and selectivity.

• [1] Kazakova, E., Lane, T. R., Jones, T., et al. (2023). 1-Sulfonyl-3-amino-1H-1,2,4-triazoles as Yellow Fever Virus Inhibitors: Synthesis and Structure–Activity Relationship. ACS Omega, 8(45), 42951-42965. View Source

Conformational Flexibility vs. Methylsulfonyl Analog

The ethylsulfonyl compound possesses 2 rotatable bonds, whereas the methylsulfonyl analog has only 1 rotatable bond [1]. This additional rotational degree of freedom arises from the ethyl group's C-C bond, which can influence the compound's conformational entropy and its ability to adapt to different binding site geometries [1]. The increased flexibility may be advantageous in scenarios where induced fit binding is required, though it may also entail an entropic penalty.

Conformational flexibility

Reported

2 rotatable bonds vs 1 (methylsulfonyl analog)

May influence binding site adaptation and conformational sampling

One additional rotatable bond; computational model context

Evidence Dimension	Rotatable Bond Count
Target Compound Data	2
Comparator Or Baseline	3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine: 1
Quantified Difference	1 additional rotatable bond
Conditions	PubChem Cactvs 3.4.6.11 computational model, release 2019.06.18

Why This Matters

The increased rotatable bond count provides a measurable structural distinction that can affect molecular docking, conformational sampling in computational studies, and ultimately the compound's binding affinity and selectivity in biological assays, making it a relevant consideration in structure-based drug design.

• [1] PubChem. (2025). Compound Summary: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 3602166; and 3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine, CID 4666716. National Center for Biotechnology Information. View Source

Optimal Application Scenarios Based on Quantitative Evidence

Lead Optimization in Antiviral Drug Discovery

The compound's membership in the 1-sulfonyl-3-amino-1H-1,2,4-triazole class, which has demonstrated low-micromolar EC50 values against yellow fever virus in replicon assays [1], supports its use as a starting point or intermediate in antiviral lead optimization programs. Its distinct lipophilicity (XLogP3 = -0.4) compared to the methylsulfonyl analog (XLogP3 = -0.8) may offer a favorable balance for CNS penetration or metabolic stability, as supported by class-level SAR studies [2].

Chemical Probe Development with Defined Properties

The quantifiable differences in XLogP3 (-0.4 vs -0.8), TPSA (110 Ų vs 54.7 Ų), and rotatable bond count (2 vs 1) relative to the methylsulfonyl and parent triazole analogs [2] provide a data-driven rationale for selecting this compound when designing chemical probes with specific solubility, permeability, or conformational flexibility requirements. The 95% minimum purity specification and 'cool, dry place' storage recommendation further ensure reproducible experimental outcomes.

Analytical Method Development and Reference Standard

The precise monoisotopic mass of 176.03679668 Da, which differs by exactly one methylene unit from the methylsulfonyl analog [2], makes this compound a suitable candidate for developing and validating LC-MS or GC-MS methods for sulfonyl triazole analysis. Its distinct mass spectral signature can serve as a reference point for identifying and quantifying related compounds in complex mixtures, reaction monitoring, or impurity profiling.

Diversity-Oriented Synthesis of Triazole Libraries

As a 3-amino-5-ethylsulfonyl-1,2,4-triazole, this compound provides a versatile handle for further functionalization via the primary amine group, enabling the synthesis of diverse sulfonyl triazole libraries for structure-activity relationship (SAR) exploration. The ethylsulfonyl moiety offers a different steric and electronic profile compared to methylsulfonyl or phenylsulfonyl analogs, as evidenced by its distinct computed properties [2], potentially leading to novel bioactive chemotypes.

Application

Selection Property

Validation Focus

Antiviral lead optimization research

1-Sulfonyl-3-amino-1H-1,2,4-triazole scaffold

Class-level SAR and YFV replicon assay context

Chemical probe with defined physicochemical profile

Computable property differences (XLogP3, TPSA, rotatable bonds)

Physicochemical property verification and permeability assessment

Analytical method development for sulfonyl triazoles

Distinct mass spectral signature (14 Da shift from methyl analog)

LC-MS/GC-MS method specificity and impurity profiling

Triazole library synthesis and SAR exploration

Primary amine handle for functionalization; ethylsulfonyl steric/electronic profile

Reactivity and library diversity validation

• [1] Kazakova, E., Lane, T. R., Jones, T., et al. (2023). 1-Sulfonyl-3-amino-1H-1,2,4-triazoles as Yellow Fever Virus Inhibitors: Synthesis and Structure–Activity Relationship. ACS Omega, 8(45), 42951-42965. View Source
• [2] PubChem. (2025). Computed Properties for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 3602166) and 3-(methylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 4666716). National Center for Biotechnology Information. View Source